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Compound of Interest

Compound Name: Thonzylamine Hydrochloride

CAS No.: 63-56-9

Cat. No.: B1682884

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activity of thonzylamine
hydrochloride with other representative first and second-generation antihistamines. The

information is intended to assist researchers and drug development professionals in

understanding the pharmacological profile of thonzylamine hydrochloride in the context of

other available antihistaminic agents.

Comparative Analysis of Receptor Binding Affinities
Thonzylamine hydrochloride is a first-generation antihistamine that primarily exerts its effects

through competitive antagonism of the histamine H1 receptor.[1][2][3] Like many other first-

generation antihistamines, it also possesses anticholinergic properties, indicating interaction

with muscarinic acetylcholine receptors.[1][4][5] This dual activity contributes to both its

therapeutic effects and its side-effect profile, notably sedation and dry mouth, which are

characteristic of this class of drugs.[6]
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The following table summarizes the receptor binding affinities (Ki in nM) of thonzylamine
hydrochloride and a selection of other first and second-generation antihistamines for the

histamine H1 receptor and the muscarinic acetylcholine receptor. A lower Ki value indicates a

higher binding affinity.

Compound Class
Histamine H1
Receptor Ki (nM)

Muscarinic
Acetylcholine
Receptor Ki (nM)

Thonzylamine First-Generation Data not available Data not available

Diphenhydramine First-Generation 16 130

Chlorpheniramine First-Generation 3.2 1,300

Doxylamine First-Generation 4.5 2,500

Promethazine First-Generation 2.1 14

Cetirizine Second-Generation 6 >10,000

Loratadine Second-Generation 25 >10,000

Desloratadine Second-Generation 0.4 - 1.3 >10,000

Fexofenadine Second-Generation 10 >10,000

Note: The Ki values are compiled from various sources and may vary depending on the

experimental conditions.

Histamine H1 Receptor Signaling Pathway
The binding of histamine to the H1 receptor, a G-protein coupled receptor (GPCR), initiates a

well-defined signaling cascade. Thonzylamine hydrochloride, by acting as an antagonist,

blocks this pathway. The diagram below illustrates the key steps in H1 receptor-mediated

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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